Cas no 791642-10-9 (MPG peptides, Pβ)

MPG peptides, particularly those incorporating the Pβ sequence, are synthetic cell-penetrating peptides (CPPs) designed for efficient intracellular delivery of bioactive cargoes. Their amphipathic structure, combining hydrophobic and hydrophilic domains, enables robust membrane translocation without significant cytotoxicity. The Pβ motif enhances binding affinity to nucleic acids and other macromolecules, facilitating the transport of plasmids, siRNA, or proteins into target cells. MPG peptides exhibit high stability, low immunogenicity, and compatibility with diverse biological systems, making them valuable tools for research in gene therapy, drug delivery, and molecular biology. Their modular design allows for customization to optimize delivery efficiency for specific applications.
MPG peptides, Pβ structure
MPG peptides, Pβ structure
Product Name:MPG peptides, Pβ
CAS No:791642-10-9
MF:C129H208N36O32S
MW:2807.31884765625
CID:1795790
PubChem ID:170900415
Update Time:2025-06-14

MPG peptides, Pβ Chemical and Physical Properties

Names and Identifiers

    • L-Valine,glycyl-L-alanyl-L-leucyl-L-phenylalanyl-L-leucylglycyl-L-phenylalanyl-L-leucylglycyl-L-alanyl-L-alanylglycyl-L-seryl-L-threonyl-L-methionylglycyl-L-alanyl-L-tryptophyl-L-seryl-L-glutaminyl-L-prolyl-L-lysyl-L-lysyl-L-lysyl-L-arginyl-L-lysyl-
    • L-Valine,glycyl-L-alanyl-L-leucyl-L-phenylalanyl-L-leucylglycyl-L-phenylalanyl-L-leucylglycyl-L-alanyl-L-alanylglycyl-L-seryl
    • L-Valine,glycyl-L-alanyl-L-leucyl-L-phenylalanyl-L-leucylglycyl-L-phenylalanyl-L-leucylglycyl-L-alanyl-L-alanylglycyl-L-seryl-L-threonyl-L-methionylglycyl-L-alanyl-L-tryptophyl-L-seryl-L-glutaminyl-L-
    • MPG peptides, Pβ
    • MPG peptides, Pbeta
    • 791642-10-9
    • Inchi: 1S/C129H208N36O32S/c1-69(2)55-90(159-120(188)93(58-78-33-17-15-18-34-78)148-103(173)66-143-113(181)91(56-70(3)4)160-121(189)94(59-79-35-19-16-20-36-79)161-119(187)92(57-71(5)6)157-109(177)75(11)144-100(170)61-134)112(180)142-64-102(172)145-74(10)108(176)147-73(9)107(175)140-65-104(174)149-96(67-166)124(192)164-106(77(13)168)126(194)155-88(47-54-198-14)111(179)141-63-101(171)146-76(12)110(178)158-95(60-80-62-139-82-38-22-21-37-81(80)82)122(190)162-97(68-167)123(191)156-89(45-46-99(135)169)127(195)165-53-32-44-98(165)125(193)154-85(41-25-29-50-132)116(184)151-83(39-23-27-48-130)114(182)150-84(40-24-28-49-131)115(183)153-87(43-31-52-138-129(136)137)117(185)152-86(42-26-30-51-133)118(186)163-105(72(7)8)128(196)197/h15-22,33-38,62,69-77,83-98,105-106,139,166-168H,23-32,39-61,63-68,130-134H2,1-14H3,(H2,135,169)(H,140,175)(H,141,179)(H,142,180)(H,143,181)(H,144,170)(H,145,172)(H,146,171)(H,147,176)(H,148,173)(H,149,174)(H,150,182)(H,151,184)(H,152,185)(H,153,183)(H,154,193)(H,155,194)(H,156,191)(H,157,177)(H,158,178)(H,159,188)(H,160,189)(H,161,187)(H,162,190)(H,163,186)(H,164,192)(H,196,197)(H4,136,137,138)/t73-,74-,75-,76-,77+,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,105-,106-/m0/s1
    • InChI Key: QROMJFGAVBMXMZ-YVNWPWPGSA-N
    • SMILES: S(C)CC[C@@H](C(NCC(N[C@@H](C)C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N[C@@H](CO)C(N[C@@H](CCC(N)=O)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)CCCCN)=O)CCCNC(=N)N)=O)CCCCN)=O)CCCCN)=O)CCCCN)=O)=O)=O)=O)=O)=O)=O)NC([C@H]([C@@H](C)O)NC([C@H](CO)NC(CNC([C@H](C)NC([C@H](C)NC(CNC([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC(CNC([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(C)C)NC([C@H](C)NC(CN)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 2806.5509646g/mol
  • Monoisotopic Mass: 2805.5476098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 39
  • Hydrogen Bond Acceptor Count: 39
  • Heavy Atom Count: 198
  • Rotatable Bond Count: 95
  • Complexity: 6140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 23
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.5
  • Topological Polar Surface Area: 1120Ų

MPG peptides, Pβ Pricemore >>

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Additional information on MPG peptides, Pβ

Exploring MPG Peptides and Pβ (CAS No. 791642-10-9): A Comprehensive Guide

In the rapidly evolving field of peptide therapeutics, MPG peptides and Pβ (CAS No. 791642-10-9) have garnered significant attention for their unique properties and potential applications. These peptides are part of a broader category of cell-penetrating peptides (CPPs), which are widely studied for their ability to facilitate the delivery of bioactive molecules across cellular membranes. This article delves into the scientific background, mechanisms, and current research trends surrounding MPG peptides and Pβ, while addressing common queries from researchers and industry professionals.

The term MPG peptides refers to a class of amphipathic peptides derived from the fusion peptide domain of HIV-1 gp41 and the nuclear localization sequence (NLS) of SV40 large T antigen. These peptides are characterized by their ability to form stable complexes with nucleic acids, making them invaluable tools in gene delivery and therapeutic applications. Pβ, a specific variant of MPG peptides, has shown promise in enhancing cellular uptake and bioavailability, particularly in drug delivery systems. Researchers are increasingly exploring its role in targeting hard-to-transfect cells, a topic frequently searched in academic and biotech forums.

One of the most searched questions about MPG peptides revolves around their mechanism of action. Studies suggest that these peptides employ a non-endocytic pathway to enter cells, bypassing lysosomal degradation—a feature that sets them apart from traditional delivery vectors. This property is particularly relevant in the context of RNA therapeutics and CRISPR-Cas9 gene editing, where efficient intracellular delivery is critical. The Pβ variant, with its optimized sequence, further improves this efficiency, making it a hot topic in personalized medicine and regenerative biology discussions.

Another area of interest is the biocompatibility and safety profile of MPG peptides. Unlike viral vectors, which pose immunogenic risks, MPG peptides offer a safer alternative for drug delivery. Recent studies highlight their low cytotoxicity and minimal immune response, aligning with the growing demand for non-toxic therapeutic carriers. CAS No. 791642-10-9 specifically identifies Pβ, ensuring traceability and compliance in pharmaceutical development—a key concern for regulatory bodies and manufacturers alike.

The application of MPG peptides extends beyond gene delivery. They are being investigated for their role in cancer therapy, particularly in delivering siRNA or antisense oligonucleotides to tumor cells. Searches for peptide-based cancer treatments have surged, reflecting the urgency to develop targeted therapies with fewer side effects. Pβ's ability to penetrate the blood-brain barrier (BBB) also opens doors for neurological disorder research, another trending topic in medical science.

From a technical standpoint, the synthesis and modification of MPG peptides are frequently discussed in peptide chemistry circles. CAS No. 791642-10-9 serves as a critical reference for quality control, especially when optimizing peptide stability and solubility. Researchers often search for protocols on peptide conjugation or lyophilization techniques, underscoring the need for standardized methodologies in peptide-based drug development.

In conclusion, MPG peptides and Pβ (CAS No. 791642-10-9) represent a cutting-edge frontier in biomedical research. Their versatility in drug delivery, coupled with their safety profile, positions them as pivotal tools in advancing precision medicine. As interest in peptide therapeutics continues to grow, staying informed about these innovations is essential for scientists, clinicians, and industry stakeholders alike.

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